molecular formula C20H17BrN4O B8540136 N-[4-(3-Bromoanilino)quinazolin-6-yl]hexa-2,4-dienamide CAS No. 194423-08-0

N-[4-(3-Bromoanilino)quinazolin-6-yl]hexa-2,4-dienamide

Cat. No.: B8540136
CAS No.: 194423-08-0
M. Wt: 409.3 g/mol
InChI Key: FDWGPDCUBAYMRY-UHFFFAOYSA-N
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Description

N-[4-(3-Bromoanilino)quinazolin-6-yl]hexa-2,4-dienamide is a useful research compound. Its molecular formula is C20H17BrN4O and its molecular weight is 409.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

194423-08-0

Molecular Formula

C20H17BrN4O

Molecular Weight

409.3 g/mol

IUPAC Name

N-[4-(3-bromoanilino)quinazolin-6-yl]hexa-2,4-dienamide

InChI

InChI=1S/C20H17BrN4O/c1-2-3-4-8-19(26)24-16-9-10-18-17(12-16)20(23-13-22-18)25-15-7-5-6-14(21)11-15/h2-13H,1H3,(H,24,26)(H,22,23,25)

InChI Key

FDWGPDCUBAYMRY-UHFFFAOYSA-N

Canonical SMILES

CC=CC=CC(=O)NC1=CC2=C(C=C1)N=CN=C2NC3=CC(=CC=C3)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 0.67g of 2,4-hexadienoic acid in 10 ml of tetrahydrofuran was cooled in an ice bath. A 0.79 ml portion of isobutyl chloroformate followed by a 0.66 ml portion of N-methyl morpholine were added. After about 1 minute a solution of 1.6 g of N-(3-bromophenyl)-4,6-quinazolindiamine in 10 ml of pyridine was added. The reaction was allowed to come to room temperature and stir overnight. The solvents were removed at reduced pressure and the solid was recrystallized to give 1.0 g of N-[4-[(3-bromophenyl)amino]-6-quinazolinyl]-2,4-hexadienamide: mp=258-260° C.
Quantity
0.67 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
1.6 g
Type
reactant
Reaction Step Four
Quantity
10 mL
Type
solvent
Reaction Step Four

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